Cas no 380212-01-1 ((5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione)

• Product Name: (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione
• CAS No: 380212-01-1
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5945531
• PubChem ID: 1539580
• Update Time: 2025-07-23

(5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione
• (Z)-5-(2-phenylhydrazono)thiazolidine-2,4-dione
• 2,4,5-Thiazolidinetrione, 5-(2-phenylhydrazone)
• HMS1652O16
• 4-hydroxy-5-phenyldiazenyl-3H-1,3-thiazol-2-one
• 380212-01-1
• F1074-0248
• (5Z)-1,3-thiazolidine-2,4,5-trione 5-(phenylhydrazone)
• AKOS000270998

• Inchi： 1S/C9H7N3O2S/c13-7-8(15-9(14)10-7)12-11-6-4-2-1-3-5-6/h1-5,11H,(H,10,13,14)/b12-8-
• InChI Key： TYNZBQSLKBLMDX-WQLSENKSSA-N
• SMILES： S1/C(=N\NC2=CC=CC=C2)/C(=O)NC1=O

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione

Introducing (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione (CAS No. 380212-01-1): A Compound with Promising Applications in Chemical Biology and Medicinal Chemistry

CAS No. 380212-01-1 refers to a specialized organic compound, (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione, which has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazolidinedione class, a well-known scaffold in pharmaceutical research, known for its versatility in drug design and development.

The molecular structure of (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione is characterized by a thiazolidine ring system fused with a phenylhydrazine moiety. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation. The presence of the (5Z) configuration indicates a specific geometric arrangement of double bonds within the molecule, which can influence its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiazolidinediones. These compounds have been extensively studied for their role in modulating various biological pathways, particularly those related to inflammation, metabolism, and cell signaling. The (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione structure represents an innovative derivative that may offer enhanced efficacy or novel mechanisms of action compared to existing analogs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The phenylhydrazinyl group introduces a polar aromatic moiety that can interact with biological targets through hydrogen bonding and π-stacking interactions. This feature makes it particularly promising for developing small-molecule inhibitors or agonists targeting proteins involved in disease pathways. Additionally, the thiazolidine ring provides a rigid framework that can be modified to optimize pharmacokinetic properties and target specificity.

Recent studies have highlighted the importance of structural diversity in medicinal chemistry research. Compounds like (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione offer a rich chemical space for exploration. Researchers have been leveraging computational methods and high-throughput screening techniques to identify promising candidates for further validation. The combination of experimental and computational approaches has accelerated the discovery process and led to the identification of novel bioactive molecules.

The biological activity of (5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione has been preliminarily investigated in several in vitro assays. Preliminary results suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in model systems, indicating potential therapeutic applications in areas such as cancer and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the desired framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in building complex molecular architectures.

In conclusion,(5Z)-5-(2-phenylhydrazin-1-ylidene)-1,3-thiazolidine-2,4-dione (CAS No. 380212-01-1) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound is expected to yield valuable insights into its mechanism of action and potential therapeutic applications.